Cas no 325725-35-7 (4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325725-35-7
• MF: C₂₆H₂₅N₃O₃S₂
• MW: 491.625003576279
• CID: 6527252
• Update Time: 2025-07-23

4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-[4-(1-naphthalenyl)-2-thiazolyl]-

• Inchi： 1S/C26H25N3O3S2/c30-25(20-12-14-21(15-13-20)34(31,32)29-16-5-1-2-6-17-29)28-26-27-24(18-33-26)23-11-7-9-19-8-3-4-10-22(19)23/h3-4,7-15,18H,1-2,5-6,16-17H2,(H,27,28,30)
• InChI Key： CUBDPYXFCHPVPD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C3C(C=CC=C3)=CC=C2)=CS1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 6.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide (CAS No: 325725-35-7)

4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 325725-35-7, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a combination of heterocyclic rings and functional groups, makes it a compelling candidate for further exploration in drug discovery and development.

The core structure of 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide consists of several key components that contribute to its potential therapeutic applications. The presence of an azepane ring provides a rigid scaffold that can interact with biological targets in a precise manner. Additionally, the incorporation of a naphthalen-1-yl group enhances the molecule's lipophilicity, which is often crucial for membrane permeability and target binding. The benzamide and thiazole moieties further contribute to the compound's diversity, enabling it to engage with multiple biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide has shown remarkable potential in this regard. Studies have indicated that this compound can interact with various enzymes and receptors involved in inflammation, potentially making it effective in treating conditions such as arthritis and autoimmune disorders. The unique combination of functional groups in its structure allows it to exert multiple effects simultaneously, which is often more beneficial than single-target drugs.

One of the most intriguing aspects of 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-yl)-1,3-thiazol-2-ylbenzamide is its ability to modulate the activity of certain kinases and phosphatases. These enzymes play critical roles in cell signaling pathways that are implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary research suggests that this compound can inhibit the activity of specific kinases, thereby disrupting abnormal signaling cascades that contribute to disease progression. This mechanism of action makes it a promising candidate for further investigation in oncology research.

The synthesis of 4-(azepane-1-sulfonyl)-N-4-(naphthalen-1-y)-1,3-thiazol -2 -ylbenzamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the formation of the azepane ring, the introduction of the sulfonyl group, and the coupling of the naphthalenyl and thiazole moieties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural features efficiently.

Given its potential therapeutic applications, 4-(azepane -1 -sulfonyl) -N -4 - (naphthalen -1 -y) -1 ,3 -thiazol -2 - ylb enz amide has been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated significant activity against various disease models, including inflammation-induced cell death and tumor growth. Animal studies have further supported these findings by showing that it can effectively reduce inflammation and inhibit tumor progression without causing notable side effects. These results are encouraging and warrant further clinical investigation to evaluate its safety and efficacy in humans.

The development of new pharmaceuticals is a lengthy and rigorous process that involves multiple stages of testing and regulatory approval. However, the promising preliminary data on 4-(azepane -1 -sulfonyl) -N -4 - (naphthalen -1 -y) -1 ,3 -thiazol -2 - ylb enz amide could expedite its path towards clinical use. Researchers are currently working on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, efforts are being made to develop formulations that can deliver this compound effectively to target tissues.

The future prospects for 4-(azepane -sulfonyl) N -( naphthalen ) azole benz amide are bright given its multifaceted biological activities and structural versatility. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in targeted therapy approaches. The ability to modulate multiple pathways simultaneously offers a unique advantage over traditional drugs and could lead to more effective treatments with fewer side effects.